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Compound of Interest

Compound Name: Goniotriol

Cat. No.: B206560 Get Quote

An in-depth guide to the extraction and purification of Goniotriol, a bioactive styrylpyrone

isolated from plants of the Goniothalamus genus. This document provides detailed protocols for

researchers, scientists, and professionals in drug development.

Application Notes
Goniotriol is a natural compound belonging to the styrylpyrone class, predominantly isolated

from various Goniothalamus species such as Goniothalamus amuyon, Goniothalamus

giganteus, and Goniothalamus rongklanus[1][2][3][4]. This molecule has garnered significant

interest within the scientific community due to its pronounced cytotoxic activities against a

range of cancer cell lines[1]. Structurally, its stereochemistry has been elucidated as 6R-

(7R,8R-dihydro-7,8-dihydroxystyryl)-5S,6R-dihydro-5-hydroxy-2-pyrone through X-ray

crystallography. The protocols outlined below describe a general methodology for the extraction

and purification of Goniotriol for research and development purposes.
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Property Value Reference

Molecular Formula C13H14O5 MedChemExpress

Molecular Weight 250.25 MedChemExpress

Appearance White to off-white solid

Purity (example) 94%

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months

Reported Cytotoxic Activity of Goniotriol
Cell Line ED50 (µg/mL) Reference

KB 6.23

P-388 1.38

A-549 4.12

HT-29 4.89

HL-60 2.31

Experimental Protocols
Extraction of Goniotriol from Plant Material
This protocol describes the extraction of Goniotriol from the dried and powdered stems of

Goniothalamus species.

Materials and Reagents:

Dried and powdered stems of a Goniothalamus species (e.g., G. rongklanus)

Ethyl acetate (EtOAc), analytical grade

Methanol (MeOH), analytical grade
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Hexane, analytical grade

Rotary evaporator

Filter paper and funnel

Erlenmeyer flasks

Procedure:

Macerate the dried, powdered plant material in ethyl acetate at a 1:5 ratio (w/v) for 72 hours

at room temperature.

Filter the extract through filter paper to separate the plant residue from the solvent.

Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain

the crude ethyl acetate extract.

The resulting crude extract can then be subjected to purification.

Purification of Goniotriol by Column Chromatography
This protocol details the purification of Goniotriol from the crude extract using silica gel column

chromatography.

Materials and Reagents:

Crude ethyl acetate extract

Silica gel (for column chromatography)

Glass column

Ethyl acetate (EtOAc), analytical grade

Hexane, analytical grade

Methanol (MeOH), analytical grade
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Thin Layer Chromatography (TLC) plates (silica gel)

UV lamp for visualization

Collection tubes

Procedure:

Column Packing: Prepare a slurry of silica gel in hexane and pour it into the glass column.

Allow the silica gel to settle, and then equilibrate the column by running hexane through it.

Sample Loading: Dissolve the crude ethyl acetate extract in a minimal amount of the initial

mobile phase (e.g., hexane with a small amount of ethyl acetate) and load it onto the top of

the silica gel column.

Elution: Elute the column with a gradient of increasing polarity. Start with a low polarity

solvent system (e.g., Hexane:EtOAc, 9:1) and gradually increase the proportion of the more

polar solvent (EtOAc, then MeOH). A suggested gradient is as follows:

Hexane:EtOAc (9:1)

Hexane:EtOAc (8:2)

Hexane:EtOAc (1:1)

100% EtOAc

EtOAc:MeOH (9:1)

Fraction Collection: Collect fractions of the eluate in separate tubes.

TLC Analysis: Monitor the collected fractions by Thin Layer Chromatography (TLC). Spot a

small amount of each fraction onto a TLC plate and develop it in an appropriate solvent

system (e.g., Hexane:EtOAc, 1:1). Visualize the spots under a UV lamp.

Pooling and Concentration: Combine the fractions that contain the pure Goniotriol (based

on TLC analysis against a standard, if available). Concentrate the pooled fractions using a

rotary evaporator to obtain purified Goniotriol.
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Further Purification (Optional): If necessary, further purification can be achieved using other

chromatographic techniques such as Sephadex LH-20 column chromatography.

Characterization of Goniotriol
The identity and purity of the isolated Goniotriol should be confirmed using spectroscopic

methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to determine the chemical structure of the compound.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of Goniotriol.

X-ray Crystallography: Can be used to determine the absolute stereochemistry of the

molecule.
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Caption: Workflow for the extraction and purification of Goniotriol.
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Caption: Putative signaling pathway of styryl-lactone induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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